4-tert-Butylcyclohexyl acetate chemical properties and structure
4-tert-Butylcyclohexyl acetate chemical properties and structure
An In-depth Technical Guide to 4-tert-Butylcyclohexyl Acetate (B1210297): Chemical Properties and Structure
For Researchers, Scientists, and Drug Development Professionals
Abstract
4-tert-Butylcyclohexyl acetate is a synthetic organic compound widely utilized as a fragrance ingredient in a variety of consumer products. This technical guide provides a comprehensive overview of its chemical and physical properties, structural details, synthesis, and analytical methods. Particular attention is given to the distinction between its cis and trans isomers, which possess different olfactory characteristics. This document also summarizes available toxicological data, offering insights relevant to its application in consumer goods and its safety profile for drug development professionals.
Chemical and Physical Properties
4-tert-Butylcyclohexyl acetate is a clear, colorless to pale yellow liquid.[1] It is a stable, though flammable, compound and is incompatible with strong oxidizing agents.[2][3] A summary of its key chemical and physical properties is presented in Table 1.
Table 1: Chemical and Physical Properties of 4-tert-Butylcyclohexyl Acetate
| Property | Value | Reference(s) |
| IUPAC Name | (4-tert-butylcyclohexyl) acetate | [4] |
| Synonyms | p-tert-Butylcyclohexyl acetate, Vertenex®, Lorysia® | [2][4] |
| CAS Number | 32210-23-4 | [5] |
| Molecular Formula | C₁₂H₂₂O₂ | [1] |
| Molecular Weight | 198.30 g/mol | [4] |
| Boiling Point | 228-230 °C at 25 mm Hg | [2][3] |
| Density | 0.934 g/mL at 25 °C | [2][3] |
| Refractive Index (n20/D) | 1.452 | [2][3] |
| Solubility | Insoluble in water (<0.0396 g/L) | [3] |
| Flash Point | 104 °C (219.2 °F) - closed cup | [6] |
| LogP | 4.8 at 25 °C | [2] |
Chemical Structure and Isomerism
4-tert-Butylcyclohexyl acetate is a carboxylic ester characterized by a cyclohexane (B81311) ring substituted with a tert-butyl group and an acetate group at positions 1 and 4, respectively.[1] The compound exists as two stereoisomers: cis and trans. The orientation of the acetate group relative to the tert-butyl group on the cyclohexane ring determines the isomer.
The cis-isomer is characterized by a more intense and floral scent, while the trans-isomer possesses a rich, woody odor.[2][3] Commercial products are typically a mixture of both isomers, and the ratio can be determined using gas chromatography.[2][3]
Experimental Protocols
Synthesis of 4-tert-Butylcyclohexyl Acetate
The synthesis of 4-tert-butylcyclohexyl acetate is generally a two-step process involving the hydrogenation of 4-tert-butylphenol (B1678320) to 4-tert-butylcyclohexanol (B146172), followed by the acetylation of the resulting alcohol.[2][3] The choice of catalyst in the hydrogenation step can influence the cis/trans isomer ratio of the final product.[2][3] A rhodium-carbon catalyst tends to yield a higher percentage of the cis-isomer, while a Raney nickel catalyst favors the formation of the trans-isomer.[2][3]
Detailed Protocol for Synthesis with High cis-Isomer Content:
This protocol is adapted from a patented process aimed at producing a high cis-isomer content of 4-tert-butylcyclohexyl acetate.[7]
Step 1: Hydrogenation of 4-tert-butylphenol
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In a suitable autoclave, combine 4-tert-butylphenol, a solvent (e.g., toluene), and a rhodium catalyst.
-
Introduce an acidic compound such as hydrogen chloride, sulfuric acid, perchloric acid, hydrogen bromide, or bromine.
-
Pressurize the autoclave with hydrogen gas.
-
Heat the reaction mixture to a temperature between 40°C and 80°C.
-
Maintain the reaction under pressure with agitation until the consumption of hydrogen ceases.
-
Cool the autoclave, vent the hydrogen, and replace the atmosphere with an inert gas like nitrogen.
-
Filter the reaction mixture to remove the catalyst.
-
Concentrate the filtrate to obtain crude 4-tert-butylcyclohexanol with a high cis-isomer content.
Step 2: Acetylation of 4-tert-butylcyclohexanol
-
To the crude 4-tert-butylcyclohexanol, add a solvent (e.g., toluene) and an acid catalyst (e.g., 98% sulfuric acid).
-
Add an acetylating agent, such as acetic anhydride, typically in a molar ratio of 1 to 1.5 moles per mole of 4-tert-butylcyclohexanol.
-
Reflux the reaction mixture at a temperature between room temperature and 130°C. For instance, refluxing at an internal temperature of 103°C under a pressure of 400 Torr for 2 hours.
-
Monitor the reaction progress by a suitable analytical method (e.g., gas chromatography) until the conversion of 4-tert-butylcyclohexanol is complete.
-
Upon completion, cool the reaction mixture and concentrate it.
-
Wash the concentrated mixture with an aqueous solution of sodium bicarbonate (e.g., 5% w/v) to neutralize any remaining acid and remove impurities, yielding the crude 4-tert-butylcyclohexyl acetate.
Step 3: Purification
-
The crude product can be further purified by rectification (distillation) at a temperature below 140°C in the presence of an alkali to obtain a product with a high cis-isomer content and desirable fragrance profile.
Analysis by Gas Chromatography
Gas chromatography (GC) is the standard method for determining the isomeric composition of 4-tert-butylcyclohexyl acetate.
General GC Protocol:
-
Instrument and Column: A gas chromatograph equipped with a flame ionization detector (FID) and a suitable capillary column (e.g., DB-1, 5% Phenyl methyl siloxane).[8][9]
-
Sample Preparation: Dilute the 4-tert-butylcyclohexyl acetate sample in a suitable solvent (e.g., pentane (B18724) or ethanol).
-
Injection: Inject a small volume (e.g., 0.2 µL) of the prepared sample into the heated injection port of the GC.[3]
-
Carrier Gas: Use an inert carrier gas, such as helium or nitrogen, at a constant flow rate.
-
Oven Temperature Program: Employ a temperature program to separate the components. A typical program might start at 50°C and ramp up to 250°C or 300°C at a rate of 2-3 K/min.[8]
-
Detection: The separated components are detected by the FID as they elute from the column.
-
Data Analysis: The retention times of the peaks are used to identify the cis and trans isomers by comparing them to known standards. The area under each peak is proportional to the concentration of that isomer, allowing for the determination of the cis/trans ratio.[10][11]
Mandatory Visualizations
Caption: Synthesis workflow for 4-tert-butylcyclohexyl acetate.
Caption: Workflow for the analysis of 4-tert-butylcyclohexyl acetate by GC.
Biological Activity and Toxicological Profile
The primary application of 4-tert-butylcyclohexyl acetate is in the fragrance industry, and as such, its biological activity and toxicological profile are of interest, particularly for professionals in drug development and consumer safety.
A study on the developmental toxicity of 4-tert-butylcyclohexyl acetate in pregnant rats concluded that it is not a developmental toxicant at the tested oral dosages of up to 160 mg/kg per day.[8] At a higher dose of 640 mg/kg per day, maternal toxicity and reduced fetal body weights were observed.[8]
In terms of genotoxicity, 4-tert-butylcyclohexyl acetate was found to be non-mutagenic in a bacterial reverse mutation assay.[4] Safety assessments have indicated that it does not pose a significant risk for skin sensitization under current use levels.[4] However, as with many fragrance ingredients, it may cause an allergic skin reaction in some individuals.[9][12]
While some derivatives of 4-tert-butylcyclohexanone (B146137) have shown antibacterial and antifeedant activities, there is limited evidence to suggest significant therapeutic applications for 4-tert-butylcyclohexyl acetate itself in the context of drug development.[2] Its primary relevance to this field lies in its safety profile as an excipient or fragrance component in topical formulations.
Conclusion
4-tert-Butylcyclohexyl acetate is a well-characterized fragrance ingredient with distinct properties associated with its cis and trans isomers. Its synthesis and analysis are well-established, with detailed protocols available. For researchers and professionals in drug development, while not a primary therapeutic agent, its toxicological profile indicates a low level of concern for systemic toxicity and genotoxicity, though skin sensitization potential should be considered in formulation development. The provided data and protocols offer a solid foundation for further research and application of this compound.
References
- 1. 4-tert-Butylcyclohexyl acetate | C12H22O2 | CID 36081 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. researchgate.net [researchgate.net]
- 3. fybikon.no [fybikon.no]
- 4. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
- 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
- 6. studylib.net [studylib.net]
- 7. EP0998444B1 - Process for the preparation of 4-tert.-butylcyclohexyl acetate - Google Patents [patents.google.com]
- 8. Evaluation of the developmental toxicity of 4-tert-butylcyclohexyl acetate in Sprague-Dawley rats - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. 4-tert-Butylcyclohexyl acetate [webbook.nist.gov]
- 10. kbcc.cuny.edu [kbcc.cuny.edu]
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